5-(4-Cbz-Aminopheny)-3-cyanophenol, 95%

• IUPAC Name: benzyl N-[4-(3-cyano-5-hydroxyphenyl)phenyl]carbamate
• InChI: InChI=1S/C21H16N2O3/c22-13-16-10-18(12-20(24)11-16)17-6-8-19(9-7-17)23-21(25)26-14-15-4-2-1-3-5-15/h1-12,24H,14H2,(H,23,25)
• InChI Key: GNFICKGKMDYNHN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC(=O)NC2=CC=C(C=C2)C3=CC(=CC(=C3)C#N)O
• Molecular Formula: C21H16N2O3
• Molecular Weight: 344.4 g/mol
• CAS No.: 1261994-75-5

Description

5-(4-Cbz-Aminopheny)-3-cyanophenol is a synthetic organic compound featuring a phenol core substituted with a cyano group at the 3-position and a carbobenzoxy (Cbz)-protected aminophenyl group at the 5-position. The Cbz group serves as a protective moiety for the amine, enhancing stability during synthetic workflows, particularly in peptide chemistry . The compound’s purity of 95% indicates minor impurities, likely residual solvents or unreacted intermediates, which may necessitate purification for sensitive applications.

Comparison with Similar Compounds

Research Findings and Gaps

• Safety: While 3-cyanophenol derivatives are generally handled with standard PPE (gloves, goggles), the Cbz group may introduce additional toxicity risks (e.g., benzyl alcohol byproducts during deprotection) .
• Literature Gaps: Direct comparative studies on reaction yields or stability under varying conditions (pH, temperature) are absent in the evidence. Further research is needed to quantify the impact of substituent position (3- vs. 4-aminophenyl) on electronic properties.